Two-dimensional transition metal dichalcogenides have gained great attention because of their peculiar physical properties that make them interesting for a wide range of applications. Lately, alloying between different transition metal dichalcogenides has been proposed as an approach to control two-dimensional phase stability and to obtain compounds with tailored characteristics. In this theoretical study, we predict the phase diagram and the electronic properties of Mo x Ti1−x S2 at varying stoichiometry and show how the material is metallic, when titanium is the predominant species, while it behaves as a p-doped semiconductor, when approaching pure MoS2 composition. Correspondingly, the thermodynamically most stable phase switches from the tetragonal to the hexagonal one. Further, we present an example which shows how the proposed alloys can be used to obtain new vertical two-dimensional heterostructures achieving effective electron/hole separation.

This study reports the performances of a single structured light-emitting diode (LED) devices based on polymer material poly(9,9-di-n-hexylfluorenyl-2,7-diyl) (PHF) mixed with various concentrations of perovskite oxide strontium titanate (SrTiO3) particles deposited as a composite PHF: SrTiO3 emitting layer. The performances of the single structured organic LED indium tin oxide (ITO)/PHF/aluminum (Al) device and the composite LED ITO/PHF: SrTiO3/Al devices were compared in terms of turn-on voltage and luminance intensity. By incorporating perovskite SrTiO3 particles into PHF emitting layer, the turn-on voltage of the device is significantly reduced from 11.25 V to 1.80 V and the luminance intensity increased from 57.7 cd/m2 to 609 cd/m2. The improvement of turn-on voltage and the electroluminescence spectrum of the composite devices were found to be dependent on the weight ratios of SrTiO3 content in the PHF emitting layer.

This review deals with different aspects of hydrophobicity at nanostructured surfaces. Theoretical and geometric effects as well as those of surface feature geometry on hydrophobicity are explored in this article. This review includes surface modification methods used to change surface hydrophobicity and effect on adhesion of cells as nano substrate. A small chapter is devoted to hydrophobicity at self-assembled monolayers as a special type of nanostructured surface. To the different models describing hydrophobicity is devoted one up to dated chapter. Calculation methods including quantum, density functional theory, and molecular modeling bring novel perspectives to the study of hydrophobicity at nanostructured surfaces.

Kretschmann-based surface plasmon resonance sensor utilizing chromium and gold nanofilms is ideal for label-free biomedical sensing. In this work, Taguchi’s L9 orthogonal array method was used to optimize the effects of three control factors and noise factor, which are the incident optical wavelength, chromium and gold nanofilm thicknesses, and their root-mean-square surface roughness, on the performance of the Kretschmann-based surface plasmon resonance sensor. The control factors were varied at three levels for a novel multi-response optimization of the Kretschmann-based surface plasmon resonance sensor for the minimum reflectivity, the full-width-at-half-maximum, and the sensitivity of 3% glucose detection, executed using Lumerical’s two-dimensional finite-difference time-domain method. Using Taguchi method, the best control factor setting in air was A3B2C2 corresponding to 785 nm optical wavelength, 0.5 nm chromium, and 50 nm gold layer thickness, respectively, with minimum reflectivity of 0.0017%, full-width-at-half-maximum of 0.4759°, and glucose-sensing sensitivity of 106.73°·RIU−1. The detection accuracy and quality factor were 0.01 and 224.26 RIU−1, respectively. It was also indicated that chromium nanofilm thickness of 0.5–3 nm and its root-mean-square surface roughness has a negligible factor effect compared to other control factors. Taguchi method’s factor effect analysis showed that for chromium layer thickness of 1–3 nm, the minimum reflectivity values are predominantly determined by the gold layer thickness with 75% factor effect, followed by optical wavelength with 11%. Factor effect of full-width-at-half-maximum is determined by optical wavelength (57%), followed by gold layer thickness (38%). Sensitivity is 88% determined by optical wavelength and 10% determined by gold layer thickness. The Kretschmann-based surface plasmon resonance glucose sensor with the best glucose-sensing sensitivity was at optical wavelength of 632.8 nm with a higher sensitivity value of 163.415°·RIU−1 but lower detection accuracy and quality factor values of 0.001 and 24.86 RIU−1, respectively, compared to near-infrared wavelength of 785 nm. In conclusion, finite-difference time-domain and Taguchi method is suitable for multi-response optimization of control and noise factors of Kretschmann-based surface plasmon resonance sensors.

Along with the increasing requirement for efficient organic conversions using green chemistry, there is a need to develop highly efficient and eco-friendly catalytic reaction systems. Gold nanopart...

The photogalvanic effect of monolayer SnS was investigated at a small bias voltage under perpendicular irradiation using density functional theory combined with the non-equilibrium Green’s function...

We present the design for a novel type of dual-band photodetector in the thermal infrared spectral range, the Optically Controlled Dual-band quantum dot Infrared Photodetector (OCDIP). This concept is based on a quantum dot ensemble with a unimodal size distribution, whose absorption spectrum can be controlled by optically injected carriers. An external pumping laser varies the electron density in the QDs, permitting to control the available electronic transitions and thus the absorption spectrum. We grew a test sample which we studied by AFM and photoluminescence. Based on the experimental data, we simulated the infrared absorption spectrum of the sample, which showed two absorption bands at 5.85 μm and 8.98 μm depending on the excitation power.

Schwertmannite has been considered as the host mineral and potentially excellent adsorbent of contaminates from waters, and it has various morphologies of spheroid with pincushions, whiskers, hedge-hogs, and needles. In this work, using the (high-resolution transmission and field-emission scanning) electron microscopes, we studied nanostructure, morphological evolution, and difference in chemical composition for the produced schwertmannites in the cell-rich iron solutions. All analysis results showed within cellular 36-h reproduction period, the production of only schwertmannite was examined in iron solutions at the Cl−/SO4 2− molar ratios of 0–10 and pH 3.0 ± 0.1. There were differences in two typical morphologies of “pincushions” (Cl−/SO4 2− = 0 and 3) and “hedge-hogs” (Cl−/SO4 2− = 6 and 10) for the schwertmannite nanostructures. And all final schwertmannite particles had the chemical formulas of Fe8O8(OH)8−2x (SO4) x (1.08 ≤ x ≤ 1.66), especially as Cl−/SO4 2− = 0, the visible “pincushions” only being the outermost sections of the whole needles existing in a tightly spherical assemblage of schwertmannite. Moreover, the absence of ferrihydrite and goethite was determined in the nanodimension of these needles, though the initial Fe and SO4 2− were 5600 and of 9600 µg/mL, respectively. It could be induced by the amounts and activities of aqueous Fe, SO4 2−, and Cl− associated with cellular activities and mineral precipitation. This study will be useful for understanding the actual occurrence of iron oxyhydroxide nanostructure and better developing its potential environmental application.

A covalent functionalization approach was utilized for the preparation of highly dispersed pentaethylene glycol-thermally treated graphene-water as the absorbing material inside a flat-plate solar collector. Four mass fractions of nanofluids were prepared (0.025, 0.05, 0.075, and 0.1 wt% pentaethylene glycol-thermally treated graphene-water). Graphene nanoparticles were characterized by energy dispersive X-ray analysis with a scanning electron microscope. Measurements of the thermophysical properties were subsequently carried out for the nanosuspensions. The raw investigation data were collected from an indoor flat-plate solar collector test setup. The experimental procedure included different sets of variables such as input temperatures of 303, 313, and 323 K; fluid mass flow rate of 0.00833, 0.01667, and 0.025 kg s−1; and heat flow density of 500, 750, and 1000 W m−2. The thermophysical tests of pentaethylene glycol-thermally treated graphene-water nanofluids showed a proportional increase against weight concentrations, while the specific heat power was reduced. The tests showed an increment in energy efficiency by increasing the fluid mass flow rate and heat input. By comparison, the thermal efficiency decreased with the increasing temperature of the fluid supply. Relative to the base fluid, the energy efficiency of pentaethylene glycol-thermally treated graphene/water-based flat-plate solar collector increased to 10.6%, 11%, and 13.1% at the three fluid mass flow rates. In conclusion, an exponential form was used to derive the thermal effectiveness of flat-plate solar collector based on the experimental data.

In this study, nano-carbonated hydroxyapatite (n-CHAp) was successfully synthesized with abalone shells (Halioitis asinina) as the calcium source using precipitation methods with aging time variations, namely, 0 (without the aging process), 24, and 48 h. Based on an analysis of X-ray diffraction characterization, the spectrum of the n-CHAp is shown for all sample variations in aging time. The results of the calculation of lattice parameter values confirm that the phase formed is the B-type CHAp phase with the increasing crystallinity degree, crystallite size, particle size, and polydispersity which is confirmed by the presence of the CO32- functional group at 1438 cm−1 and 878 cm−1, that is, the B-type carbonate substitution characteristic. The presence of the carbonate ions identified as smaller during the extension of aging time causes the decreasing value of the Ca/P mole ratio but still has a value greater than the HAp Ca/P value (1.67), which is 1.80–1.72. Based on the transmission electron microscopy analysis, the nanometer-size of B-type CHAp particles was successfully obtained. According to the criteria for nanostructures, crystallographic properties, carbonate content, and chemical processes, B-type CHAp samples based on abalone shells (Halioitis asinina) are one of the candidates in bioceramics for bone tissue engineering applications.